Acetylenedicarboxylic acid monopotassium salt Acetylenedicarboxylic acid monopotassium salt
Brand Name: Vulcanchem
CAS No.: 928-04-1
VCID: VC0145645
InChI: InChI=1S/C4H2O4.K/c5-3(6)1-2-4(7)8;/h(H,5,6)(H,7,8);/q;+1/p-1
SMILES: C(#CC(=O)[O-])C(=O)O.[K+]
Molecular Formula: C4HKO4
Molecular Weight: 152.15 g/mol

Acetylenedicarboxylic acid monopotassium salt

CAS No.: 928-04-1

Reference Standards

VCID: VC0145645

Molecular Formula: C4HKO4

Molecular Weight: 152.15 g/mol

Acetylenedicarboxylic acid monopotassium salt - 928-04-1

CAS No. 928-04-1
Product Name Acetylenedicarboxylic acid monopotassium salt
Molecular Formula C4HKO4
Molecular Weight 152.15 g/mol
IUPAC Name potassium;4-hydroxy-4-oxobut-2-ynoate
Standard InChI InChI=1S/C4H2O4.K/c5-3(6)1-2-4(7)8;/h(H,5,6)(H,7,8);/q;+1/p-1
Standard InChIKey KLLYWRUTRAFSJT-UHFFFAOYSA-M
Isomeric SMILES C(#CC(=O)[O-])C(=O)O.[K+]
SMILES C(#CC(=O)[O-])C(=O)O.[K+]
Canonical SMILES C(#CC(=O)[O-])C(=O)[O-].[K+].[K+]
Related CAS 142-45-0 (Parent)
PubChem Compound 23677964
Last Modified Nov 11 2021
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